1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine

• IUPAC Name: [1-[(4-ethylphenyl)methyl]piperidin-4-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C20H30N2O/c1-2-17-6-8-18(9-7-17)16-21-14-10-19(11-15-21)20(23)22-12-4-3-5-13-22/h6-9,19H,2-5,10-16H2,1H3
• InChI Key: IJQVKFYPJXBOKM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2CCC(CC2)C(=O)N3CCCCC3
• Molecular Formula: C20H30N2O
• Molecular Weight: 314.5 g/mol

Description

1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine, also known as EPP, is a synthetic compound that belongs to the class of piperidine derivatives. EPP has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine is not fully understood. However, it has been suggested that 1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine exerts its pharmacological effects by binding to specific receptors in the body, including the mu-opioid receptor and the dopamine transporter. This binding leads to the activation of various signaling pathways that result in the observed pharmacological effects.
Biochemical and Physiological Effects:
1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine has been shown to exhibit a wide range of biochemical and physiological effects. It has been demonstrated to possess potent analgesic and anti-inflammatory properties, which make it a promising candidate for the treatment of pain and inflammation. 1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine has also been shown to exhibit anti-cancer properties, with studies demonstrating its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine in lab experiments is its high potency and selectivity for specific receptors. This allows for precise and accurate measurements of its pharmacological effects. However, one of the limitations of using 1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental setups.

Future Directions

There are several potential future directions for the study of 1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine. One area of research could focus on the development of more efficient synthesis methods for 1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine, which could lead to increased availability and lower costs. Another area of research could focus on the identification of new pharmacological targets for 1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine, which could expand its potential applications in the field of medicinal chemistry. Additionally, further studies could be conducted to investigate the long-term safety and efficacy of 1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine in humans.

Synthesis Methods

1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine can be synthesized using a multi-step process that involves the reaction of 4-ethylbenzyl chloride with piperidine, followed by the reaction of the resulting compound with piperidinecarboxylic acid. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of pharmacological activities, including analgesic, anti-inflammatory, and anti-cancer properties. 1-(4-ethylbenzyl)-4-(1-piperidinylcarbonyl)piperidine has also been investigated for its potential use as a treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease.